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Compound of Interest

Compound Name:
2-Methyl-5-(2-

nitrophenyl)thiophene

Cat. No.: B13239826

Get Quote

Executive Summary & Immediate Action
2-Methyl-5-(2-nitrophenyl)thiophene is a functionalized heteroaromatic intermediate.[1] While

specific toxicological data for this exact isomer is limited in public registries, its structural

components (thiophene ring + nitro-aromatic moiety) mandate its classification as a Hazardous

Organic Chemical.[1]

Core Disposal Directive:

Do NOT dispose of down the drain.[1]

Do NOT mix with strong oxidizers or reducing agents.[1]

Primary Disposal Path: High-temperature incineration via a licensed hazardous waste

contractor.[1][2]
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To ensure safe handling, we derive the hazard profile from Structure-Activity Relationships

(SAR) of analogous nitro-thiophenes (e.g., 2-Methyl-5-nitrothiophene).[1]

Property Description Risk Implication

Structure

Methylated thiophene ring

coupled to an ortho-nitrophenyl

group.[1]

Nitro Group: Potential for

energetic decomposition if

heated under confinement.[1]

Thiophene: Sulfur content

generates SOₓ upon

combustion.[1]

Physical State
Likely a yellow/orange

crystalline solid or powder.[1]

Dust inhalation hazard;

potential skin sensitizer.[1]

Reactivity

Stable under ambient

conditions.[1][3] Incompatible

with strong bases and

oxidizers.[1][3]

Risk of exothermic reaction or

formation of unstable

intermediates.[1]

Toxicity (Predicted)

Acute Tox. 4

(Oral/Dermal/Inhalation), Skin

Irrit. 2, Eye Irrit.[4][5] 2A.

Treat as a potent irritant and

potential mutagen (common for

nitro-aromatics).[1]

Proxy Reference for Hazard Data: Based on data for analog 2-Methyl-5-nitrothiophene (CAS

42297-94-9) and general nitro-aromatics.[1] [1]

Waste Classification & Segregation
Proper segregation is the first line of defense against accidental laboratory reactions.[1]

RCRA Classification (USA)[1]
P-List/U-List: Not explicitly listed, but must be characterized.

Characteristic Waste: Likely D001 (Ignitable) if in flammable solvent, or D003 (Reactivity) if

synthesis byproducts are present.[1]
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Default Classification:Non-Halogenated Organic Hazardous Waste (unless dissolved in

halogenated solvents like DCM).[1]

Segregation Rules
Isolate from: Strong oxidizers (Nitric acid, Peroxides), Reducing agents (Hydrides, active

metals), and Strong Bases.

Compatibility: Compatible with other non-halogenated organic solvents (Acetone, Ethyl

Acetate, Toluene) only if no reactive impurities remain.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Compound or Precipitate)
[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass

jar with a screw-top lid.[1]

Transfer:

Work inside a fume hood.[1][2][3]

Dampen the solid slightly with an inert solvent (e.g., hexane) if it appears dry/dusty to

prevent electrostatic discharge.[1]

Transfer using a disposable spatula.[1]

Labeling:

Label as "Hazardous Waste - Solid Organic".[1]

Explicitly list constituents: "2-Methyl-5-(2-nitrophenyl)thiophene, 95%".

Add Hazard Pictograms: Toxic, Irritant.[1]

Scenario B: Liquid Waste (Mother Liquor/Reaction
Mixtures)[1]
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Characterization: Determine the primary solvent.[1]

If Halogenated (DCM, Chloroform): Segregate into "Halogenated Waste".[1]

If Non-Halogenated (THF, Toluene, Methanol): Segregate into "Non-Halogenated Waste".

[1]

Quenching (If Reactive):

Ensure no unreacted reagents (e.g., Lithium agents, Thionyl chloride) remain. Quench

carefully before adding to the main waste carboy.[1]

Container: Use standard safety carboys (HDPE or Steel, depending on solvent).[1] Do not

use aluminum containers if the pH is basic.[1]

Scenario C: Contaminated Debris (Gloves, Weigh Boats,
TLC Plates)

Collection: Place all solid debris into a clear, heavy-duty polyethylene bag (minimum 4 mil

thickness).

Sealing: Double-bag the waste.

Disposal: Place the sealed bag into the laboratory's solid hazardous waste drum.

Decision Workflow (Visualization)
The following diagram outlines the logical decision tree for disposing of 2-Methyl-5-(2-
nitrophenyl)thiophene based on its state and purity.
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Waste Generation:
2-Methyl-5-(2-nitrophenyl)thiophene

Determine Physical State
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Non-Halogenated Solvent
(e.g., Acetone, EtOAc)

Dispose in
Halogenated Waste Carboy

Dispose in
Non-Halogenated Waste Carboy

Click to download full resolution via product page

Caption: Operational decision tree for segregating 2-Methyl-5-(2-nitrophenyl)thiophene
waste streams.

Emergency Spill Response
Immediate Action: Evacuate the immediate area if dust is airborne.[1]

PPE Required: Nitrile gloves (double gloved), lab coat, safety goggles, and a N95/P100

respirator if powder is loose.[1]

Containment:
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Solids: Cover with wet paper towels to prevent dust dispersion.[1] Scoop into a waste jar.

Liquids: Absorb with vermiculite or sand.[1] Do not use combustible materials (sawdust)

due to the nitro group.[1]

Decontamination: Scrub the surface with a soap/water solution.[1] Collect all cleaning

materials as hazardous waste (Scenario C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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